Cas no 1806880-15-8 (6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide
• CAS No: 1806880-15-8
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4889101
• Update Time: 2025-05-24

6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide

• Inchi： 1S/C7H5F2N3O4/c8-6(9)2-1-3(13)5(12(15)16)4(11-2)7(10)14/h1,6H,(H2,10,14)(H,11,13)
• InChI Key： BYXUCQHWUHUQJM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(C(N)=O)N1)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: -0.1
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide

Introduction to 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide (CAS No. 1806880-15-8)

6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806880-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, characterized by its nitro and hydroxyl functional groups, which contribute to its unique chemical reactivity and potential biological activity. The presence of a difluoromethyl group further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide consists of a pyridine core substituted with a nitro group at the 3-position, a hydroxyl group at the 4-position, and a difluoromethyl group at the 6-position. The carboxamide functional group at the 2-position adds another layer of reactivity, enabling various chemical modifications that can be exploited for medicinal chemistry applications. This arrangement of substituents makes the compound an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in nitropyridine derivatives due to their diverse biological activities. These compounds have been reported to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, making it a valuable moiety in medicinal chemistry. The nitro group can also be reduced to an amine, providing a versatile handle for further functionalization.

One of the most compelling aspects of 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar scaffolds to develop novel therapeutic agents targeting various diseases. For instance, studies have shown that nitropyridine derivatives can interact with enzymes and receptors in ways that modulate cellular signaling pathways. This has led to investigations into their role in treating conditions such as neurodegenerative disorders and chronic inflammation.

The synthesis of 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group typically follows a classical nitration reaction, while the hydroxyl and difluoromethyl groups may be incorporated through selective halogenation and reduction processes. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to improve synthetic efficiency and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. These virtual screening approaches complement traditional experimental methods, allowing researchers to prioritize candidates based on their predicted biological activity.

The pharmacological profile of 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide is still under active investigation, but preliminary studies suggest promising applications in several therapeutic areas. For example, its ability to modulate enzyme activity has raised interest in its potential use as an antiviral agent. Additionally, the compound's structural features may make it effective in targeting protein-protein interactions involved in cancer progression.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-carboxamide (CAS No. 1806880-15-8) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a nitro group, hydroxyl group, and difluoromethyl moiety provides a rich platform for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.